OLITORISIDE OLITORISIDE It is a cardiotonic A cardiac Glycoside, isolated of from the seeds of Corchorus olitorius
Brand Name: Vulcanchem
CAS No.: 13289-20-8
Catalog No.: VC000003
InChI: InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3/t17-,19+,20-,21+,22-,23+,24-,26+,27-,28+,29-,30+,31+,32-,33+,34+,35+/m1/s1
SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Molecular Formula: C35H52O14
Molecular Weight: 696.787

OLITORISIDE

* For research use only. Not for human or veterinary use.

CAS No.: 13289-20-8

ADC Toxins

Catalog No.: VC000003

Molecular Formula: C35H52O14

Molecular Weight: 696.787

IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde

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OLITORISIDE - 13289-20-8

CAS No. 13289-20-8
Product Name OLITORISIDE
IUPAC Name (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
Synonyms (3|A,5|A)-3-{[2,6-dideoxy-4-o-(|A-d-glucopyranosyl)-|A-d-xylo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide
Molecular Formula C35H52O14
Molecular Weight 696.787
InChI InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3/t17-,19+,20-,21+,22-,23+,24-,26+,27-,28+,29-,30+,31+,32-,33+,34+,35+/m1/s1
InChIKey KQBVSIZPUWODNU-ZJJDAITPSA-N
SMILES CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Description It is a cardiotonic A cardiac Glycoside, isolated of from the seeds of Corchorus olitorius
References - M. T. Turakhodzhaev, M. -R. I. Shamsutdinov, T. T. Shakirov, /The isolation of olitoriside from the seeds of Corchorus olitorius/, Chemistry of Natural Compounds (July 1969), Volume 5, Issue 4, p 278

- Turakhozhaev, M. T.; Shamsutdinov, M. -R. I.; Shakirov, T. T., /The isolation of olitoriside/, Chemistry of Natural Compounds (1970) 6: 712-714 , November 01, 1970